6-{[5-(1,3-thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]sulfonyl}-1,2,3,4-tetrahydroquinolin-2-one

• IUPAC Name: 6-[[2-(1,3-thiazol-2-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]sulfonyl]-3,4-dihydro-1H-quinolin-2-one
• InChI: InChI=1S/C18H20N4O3S2/c23-17-4-1-12-7-15(2-3-16(12)20-17)27(24,25)22-10-13-8-21(9-14(13)11-22)18-19-5-6-26-18/h2-3,5-7,13-14H,1,4,8-11H2,(H,20,23)
• InChI Key: ODKBZTHUEKTZLE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC2=C1C=C(C=C2)S(=O)(=O)N3CC4CN(CC4C3)C5=NC=CS5
• Molecular Formula: C18H20N4O3S2
• Molecular Weight: 404.5 g/mol
• CAS No.: 2640821-68-5

Description

The compound 6-{[5-(1,3-thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]sulfonyl}-1,2,3,4-tetrahydroquinolin-2-one is a structurally complex molecule featuring:

• A tetrahydroquinolin-2-one core, which is a partially saturated bicyclic system known for its pharmacological relevance in modulating enzyme activity and receptor binding .
• A sulfonyl group bridging the tetrahydroquinoline moiety to an octahydropyrrolo[3,4-c]pyrrole ring.
• A 1,3-thiazole substituent on the pyrrolo-pyrrole ring, contributing aromaticity and metabolic stability, common in bioactive compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of this compound typically involves a series of multi-step reactions. A common approach includes the assembly of the core structures:

• Formation of the thiazole ring.

• Cyclization to form the octahydropyrrolopyrrole ring.

• Attachment of the sulfonyl group.

• Integration of the tetrahydroquinolin-2-one unit. Reactions are often carried out under controlled temperatures with specific catalysts to ensure the formation of the desired product with minimal impurities.

Industrial Production Methods: For industrial-scale production, the process might include batch or continuous flow methods with careful monitoring of reaction conditions to optimize yield and purity. High-performance liquid chromatography (HPLC) is usually employed to purify the final product, ensuring it meets stringent quality standards.

Chemical Reactions Analysis

Types of Reactions:

• Oxidation: Can convert certain functional groups within the compound to their oxidized forms.

• Reduction: Often used to introduce or manipulate the hydrogenation states of various parts of the molecule.

• Substitution: Common in altering specific substituents on the thiazole or quinoline moieties.

Common Reagents and Conditions:

• Oxidation Reagents: Potassium permanganate, osmium tetroxide.

• Reduction Reagents: Lithium aluminium hydride, hydrogen gas with palladium catalyst.

• Substitution Reagents: Halogenating agents like N-bromosuccinimide, nucleophiles like amines.

Major Products:

Scientific Research Applications

Chemistry:

• Serves as an intermediate in the synthesis of complex organic molecules.

• Used in studying reaction mechanisms involving sulfonyl and quinoline derivatives.

Biology:

• Investigated for its interactions with biological macromolecules, which could hint at new biological functions or regulatory mechanisms.

Medicine:

• Explored as a potential therapeutic agent for treating conditions such as microbial infections, cancer, and inflammatory diseases due to its unique structural properties.

Industry:

• Could be utilized in the design of new materials with specific electronic, photonic, or catalytic properties.

Mechanism of Action

The precise mechanism by which 6-{[5-(1,3-thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]sulfonyl}-1,2,3,4-tetrahydroquinolin-2-one exerts its effects typically involves interactions with molecular targets such as enzymes, receptors, or DNA. Its thiazole and sulfonyl groups may engage in hydrogen bonding or hydrophobic interactions, while the quinoline moiety could intercalate into DNA or disrupt protein functions, leading to varied biological effects.

Comparison with Similar Compounds

Comparison with Structural Analogs

Pyrrolidine Derivatives

2-[5-(pyrrolidine-1-sulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1,3-thiazole

• Structural Differences: Replaces the tetrahydroquinolin-2-one core with a simpler thiazole-pyrrolidine-sulfonyl architecture .
• Biological Activity : Exhibits antimicrobial and anticancer properties, attributed to the thiazole and sulfonyl groups .
• Molecular Weight : 328.5 g/mol (C₁₃H₂₀N₄O₂S₂) .

2-[5-(5-methylthiophene-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1,3-thiazole

• Structural Differences : Substitutes the sulfonyl group with a 5-methylthiophene-2-carbonyl moiety, altering electron distribution and lipophilicity .

Thiazole Derivatives

2-{[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one

• Structural Differences : Replaces the pyrrolo-pyrrole-sulfonyl unit with a 1,3,4-oxadiazole-thioether linker, reducing conformational rigidity .

Sulfathiazole

• Structural Differences : A classic sulfonamide antibiotic with a simpler thiazole-sulfonamide structure .
• Activity Contrast : While Sulfathiazole targets bacterial dihydropteroate synthase, the target compound’s complex structure suggests broader mechanistic versatility .

Sulfonyl-Containing Compounds

3-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)-6-(trifluoromethyl)pyridazine

• Structural Differences : Incorporates a triazolo-pyridazine system and trifluoromethyl group, enhancing electronegativity and metabolic resistance .
• Molecular Weight : 376.34 g/mol (C₁₆H₁₅F₃N₈) .

1-{[(5-Pyridin-4-yl-1,3,4-oxadiazol-2-yl)thio]acetyl}-1,2,3,4-tetrahydroisoquinoline

• Structural Differences: Uses an isoquinoline core instead of tetrahydroquinoline, altering steric and electronic profiles .
• Biological Impact: The isoquinoline moiety may influence CNS penetration due to increased lipophilicity .

Data Tables

Table 1: Structural and Molecular Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents
Target Compound	C₂₀H₂₃N₅O₃S₂	445.56	Thiazole, sulfonyl, tetrahydroquinolinone
2-[5-(pyrrolidine-1-sulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1,3-thiazole	C₁₃H₂₀N₄O₂S₂	328.5	Thiazole, pyrrolidine-sulfonyl
3-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)-6-(trifluoromethyl)pyridazine	C₁₆H₁₅F₃N₈	376.34	Triazolo-pyridazine, trifluoromethyl

Research Findings and Uniqueness

• Key Contrasts: Compared to pyrrolidine derivatives, the tetrahydroquinolinone core may improve blood-brain barrier penetration for CNS applications . Unlike simpler thiazoles (e.g., Sulfathiazole), the compound’s polycyclic system reduces off-target effects by increasing specificity .

Biological Activity

The compound 6-{[5-(1,3-thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]sulfonyl}-1,2,3,4-tetrahydroquinolin-2-one is a complex synthetic organic molecule that has garnered attention for its potential biological activities. This article delves into the biological activity of this compound, summarizing relevant research findings, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{21}N_{7}O_{2}S$, with a molecular weight of 395.5 g/mol. Its structure features a thiazole ring, an octahydropyrrolo core, and a tetrahydroquinoline moiety, which contribute to its unique reactivity and biological properties.

Property	Value
Molecular Formula	C₁₉H₂₁N₇O₂S
Molecular Weight	395.5 g/mol
CAS Number	2548996-74-1

Cytotoxicity and Anticancer Potential

Research indicates that derivatives of compounds with similar structures exhibit significant cytotoxic activity against various cancer cell lines. For instance, studies have shown that certain thiazole-containing compounds demonstrate potent inhibitory effects on human promyelocytic leukemic HL-60 cells by inducing apoptosis and generating reactive oxygen species (ROS) . The presence of the thiazole moiety in our compound may suggest similar mechanisms of action.

The proposed mechanism of action for 6-{[5-(1,3-thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]sulfonyl}-1,2,3,4-tetrahydroquinolin-2-one involves:

• Inhibition of Enzymatic Activity : The sulfonyl group may interact with specific enzymes or receptors, modulating their activity.
• Induction of Oxidative Stress : Like other compounds in its class, it may induce ROS production leading to cellular stress and apoptosis in cancer cells.

Antimicrobial Activity

Preliminary studies suggest that thiazole derivatives possess antimicrobial properties. The compound's structure may allow it to disrupt bacterial cell membranes or inhibit essential metabolic pathways . Further research is warranted to explore its efficacy against various pathogens.

Case Study 1: Anticancer Activity

A study conducted on similar compounds revealed that certain derivatives exhibited IC50 values in the low micromolar range against HL-60 cells . This suggests that our compound could potentially have comparable or improved activity.

Case Study 2: Antimicrobial Efficacy

Research on thiazole derivatives indicated effective bactericidal activity against Gram-positive bacteria. The structural features of our compound may enhance its interaction with bacterial targets .